N-[4-(4-fluorophenyl)cyclohexyl]pyridazine-4-carboxamide

• IUPAC Name: N-[4-(4-fluorophenyl)cyclohexyl]pyridazine-4-carboxamide
• InChI: InChI=1S/C17H18FN3O/c18-15-5-1-12(2-6-15)13-3-7-16(8-4-13)21-17(22)14-9-10-19-20-11-14/h1-2,5-6,9-11,13,16H,3-4,7-8H2,(H,21,22)
• InChI Key: QOYVKSRXNSXFQO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2=CC=C(C=C2)F)NC(=O)C3=CN=NC=C3
• Molecular Formula: C17H18FN3O
• Molecular Weight: 299.34 g/mol

Description

N-[4-(4-fluorophenyl)cyclohexyl]pyridazine-4-carboxamide is a chemical compound that belongs to the class of pyridazine derivatives This compound is characterized by the presence of a pyridazine ring, a cyclohexyl group, and a fluorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(4-fluorophenyl)cyclohexyl]pyridazine-4-carboxamide typically involves the following steps:

Formation of the Pyridazine Ring: The pyridazine ring can be synthesized through the reaction of hydrazine with a suitable dicarbonyl compound.

Introduction of the Cyclohexyl Group: The cyclohexyl group can be introduced via a Friedel-Crafts alkylation reaction using cyclohexyl chloride and an appropriate catalyst.

Attachment of the Fluorophenyl Group: The fluorophenyl group can be attached through a nucleophilic aromatic substitution reaction using a fluorobenzene derivative.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-[4-(4-fluorophenyl)cyclohexyl]pyridazine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-[4-(4-fluorophenyl)cyclohexyl]pyridazine-4-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[4-(4-fluorophenyl)cyclohexyl]pyridazine-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[4-(4-fluorophenyl)cyclohexyl]pyridazine-3-carboxamide
• N-[4-(4-chlorophenyl)cyclohexyl]pyridazine-4-carboxamide
• N-[4-(4-bromophenyl)cyclohexyl]pyridazine-4-carboxamide

Uniqueness

N-[4-(4-fluorophenyl)cyclohexyl]pyridazine-4-carboxamide stands out due to the presence of the fluorophenyl group, which can impart unique chemical and biological properties. The fluorine atom can influence the compound’s reactivity, stability, and interaction with biological targets, making it a valuable compound for various research applications.